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Compound of Interest

Compound Name: 2-(Bromomethyl)acrylic acid

Cat. No.: B041221

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial landscape for 2-
(Bromomethyl)acrylic acid, focusing on supplier availability and purity levels. It is designed to
assist researchers, scientists, and professionals in drug development in sourcing this critical
reagent. The guide also details a representative experimental protocol for the synthesis and
purity analysis of this compound, crucial for ensuring the quality and consistency of research
and development activities.

Commercial Suppliers and Purity Levels

2-(Bromomethyl)acrylic acid (CAS No. 72707-66-5) is a valuable building block in organic
synthesis, particularly in the preparation of polymers and functionalized molecules. Several
chemical suppliers offer this reagent at various purity levels. The following table summarizes
the offerings from prominent commercial vendors. It is important to note that availability and
specifications can change, and direct inquiry with the suppliers is always recommended for the
most current information.
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. Analytical
. Catalog . Available
Supplier Stated Purity . Method for
Number Quantities .
Purity
Not explicitly
stated on product
Sigma-Aldrich 212970 98% 19,10¢g page, but
typically GC or
HPLC
Gas
TCI America B4048 >98.0% (GC)(T) 50,259 Chromatography
(GC)
HANGZHOU
LEAP CHEM Varies 99.00% Inquiry for details  Not specified
CO., LTD.
Henan Lihao
Chem Plant Varies Not specified Inquiry for details  Not specified
Limited

Experimental Protocols
Synthesis of 2-(Bromomethyl)acrylic Acid

A reliable method for the synthesis of 2-(Bromomethyl)acrylic acid has been reported in

Organic Syntheses, a peer-reviewed source for detailed and reproducible experimental

procedures. The following is a summary of the protocol.

Reaction Scheme:

Procedure:

e Reaction Setup: A 500-mL, three-necked, round-bottomed flask is equipped with a magnetic

stirrer, a fractional distillation head, a condenser, and thermometers.

o Reagents: Diethyl bis(hydroxymethyl)malonate (55.0 g, 0.25 mol) and 47-49% hydrobromic
acid (142 mL, 1.25 mol) are added to the flask.
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» Heating and Distillation: The mixture is heated to maintain a liquid temperature between 85
and 90°C. A mixture of ethyl bromide and water will distill off over the course of 1.5-2 hours.

e Reflux: The remaining residue is boiled for an additional 10 hours, maintaining the
temperature between 85-90°C.

» Concentration: The reaction mixture is then concentrated using a rotary evaporator at 65-
70°C and 10-15 mm pressure to remove approximately 100 mL of water.

» Crystallization: The residue is cooled in a refrigerator overnight to induce crystallization.

« |solation and Drying: The crystalline product is collected by filtration in the cold and air-dried
to yield 2-(Bromomethyl)acrylic acid. The reported yield is approximately 43%, with a
melting point of 71-73°C.

Purification:

The crude product is reported to be almost pure. For further purification, it can be recrystallized
from a solvent like Skelly-solve B or purified by sublimation.

Purity Analysis: A Representative HPLC Method

While specific quality control protocols are proprietary to each supplier, a general and robust
method for the purity analysis of acrylic acid derivatives can be performed using High-
Performance Liquid Chromatography (HPLC). The following is a representative protocol based
on established methods for similar compounds.[1][2][3]

Instrumentation:

o High-Performance Liquid Chromatograph (HPLC) system equipped with a UV detector.
» Reverse-phase C18 column (e.g., 4.6 mm x 150 mm, 5 yum patrticle size).
Chromatographic Conditions:

o Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% phosphoric
acid to suppress ionization.[1]
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o Gradient Program: A typical gradient might start at 95% A and 5% B, ramping to 100% B
over 15-20 minutes, followed by a re-equilibration step.

e Flow Rate: 1.0 mL/min.

¢ Column Temperature: 30-40°C.

o Detection Wavelength: 210 nm.[4]
e Injection Volume: 10 pL.

Sample and Standard Preparation:

o Standard Preparation: A stock solution of high-purity 2-(Bromomethyl)acrylic acid
reference standard is prepared in the mobile phase or a suitable solvent like a
water/acetonitrile mixture. A series of dilutions are made to create a calibration curve.

o Sample Preparation: A known weight of the 2-(Bromomethyl)acrylic acid sample is
dissolved in the mobile phase to a known volume. The solution may need to be filtered
through a 0.45 pm syringe filter before injection.

Data Analysis:

The purity of the sample is determined by comparing the peak area of the main component in
the sample chromatogram to the calibration curve generated from the reference standards.
Impurities will appear as separate peaks, and their percentage can be estimated based on their
peak areas relative to the main peak (area percent method).

Logical Workflow for Supplier Selection

The selection of a suitable commercial supplier for 2-(Bromomethyl)acrylic acid often
involves a logical decision-making process based on the specific requirements of the research
or development project. The following diagram illustrates a typical workflow.
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Define Project Requirements
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Caption: Workflow for selecting a commercial supplier of 2-(Bromomethyl)acrylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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